Cas no 1849-01-0 (1-Methyl-2-benzimidazolinone)

1-Methyl-2-benzimidazolinone is a heterocyclic organic compound with the molecular formula C₈H₈N₂O. It serves as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its stable benzimidazole core structure. The compound exhibits favorable reactivity for functionalization, enabling its use in the development of active ingredients, dyes, and corrosion inhibitors. Its methyl substitution enhances solubility in organic solvents, facilitating purification and downstream applications. The benzimidazolinone scaffold also contributes to biological activity, making it valuable in medicinal chemistry research. High purity grades are available to meet stringent industrial and laboratory requirements. Proper handling and storage are recommended to maintain stability.
1-Methyl-2-benzimidazolinone structure
1-Methyl-2-benzimidazolinone structure
Product name:1-Methyl-2-benzimidazolinone
CAS No:1849-01-0
MF:C8H8N2O
MW:148.16192150116
MDL:MFCD00142654
CID:172764
PubChem ID:590540

1-Methyl-2-benzimidazolinone Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-1H-benzo[d]imidazol-2(3H)-one
    • 1-METHYL-1,3-DIHYDRO-2H-BENZIMIDAZOL-2-ONE
    • 1-Methyl-2-benzimidazolinone
    • 2H-Benzimidazol-2-one,1,3-dihydro-1-methyl-
    • 3-methyl-1H-benzimidazol-2-one
    • 1,3-Dihydro-1-methyl-2H-benzimidazol-2-one
    • 1,3-dihydro-3-methyl-2H-benzimidazol-2-one
    • 1-Methyl-1,3-dihydrobenzimidazol-2-one
    • 1-methyl-2-oxo-1,3-dihydrobenzimidazole
    • 1-methyl-benzimidazol-2-one
    • 1-Methyl-1H-benzimidazol-2(3H)-one
    • 1-Methyl-2-benzimidazolone
    • 1-Methylbenzimidazol-2(3H)-one
    • 1-Methylbenzimidazol-2-ol
    • 3-Methyl-2-benzimidazolone
    • N-Methyl-2-benzimidazolinone
    • AKOS 90531
    • RARECHEM AQ NN 0101
    • 1-Methyl-2-benzimidazolinone,98%
    • AMY10263
    • 3-methyl-1,3-dihydro-benzoimidazol-2-one
    • EN300-25927
    • 1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
    • SCHEMBL104742
    • 1849-01-0
    • BB 0219699
    • N-methylbenzimidazolinone
    • A880753
    • NS00124559
    • PS-5586
    • N-methylbenzimidazolone
    • 1-methyl-3H-1,3-benzodiazol-2-one
    • 1H-Benzimidazol-2-ol,1-methyl-(9CI)
    • 1-methylbenzimidazolone
    • BAA84901
    • MFCD00142654
    • CS-0035509
    • W11509
    • Z57070418
    • 2H-Benzimidazol-2-one, 1,3-dihydro-1-methyl-
    • FT-0752076
    • AKOS000280023
    • DTXSID90343559
    • 102976-63-6
    • 1-Methyl-1H-benzimidazol-2-ol #
    • 3-methyl-2-oxobenzimidazole
    • SY045893
    • DA-16143
    • STK666840
    • MDL: MFCD00142654
    • Inchi: InChI=1S/C8H8N2O/c1-10-7-5-3-2-4-6(7)9-8(10)11/h2-5H,1H3,(H,9,11)
    • InChI Key: PYEHNKXDXBNHQQ-UHFFFAOYSA-N
    • SMILES: O=C1N(C)C2=CC=CC=C2N1

Computed Properties

  • Exact Mass: 148.06400
  • Monoisotopic Mass: 148.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 2
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.3Ų
  • Surface Charge: 0

Experimental Properties

  • Color/Form: White or light beige crystalline powder
  • Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 206-207 ºC (water )
  • Boiling Point: 268.75°C (rough estimate)
  • Refractive Index: 1.6000 (estimate)
  • Solubility: Slightly soluble (3.1 g/l) (25 º C),
  • PSA: 37.79000
  • LogP: 0.86660
  • Solubility: Not determined

1-Methyl-2-benzimidazolinone Security Information

1-Methyl-2-benzimidazolinone Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Methyl-2-benzimidazolinone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-25927-0.05g
1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
1849-01-0 95%
0.05g
$19.0 2024-06-18
Cooke Chemical
BD1003332-1g
1-Methyl-1H-benzo[d]imidazol-2(3H)-one
1849-01-0 98%
1g
RMB 175.20 2025-02-21
Enamine
EN300-25927-10.0g
1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
1849-01-0 95%
10.0g
$153.0 2024-06-18
Apollo Scientific
OR60004-250mg
1,3-Dihydro-1-methyl-2H-benzimidazol-2-one
1849-01-0 96%
250mg
£45.00 2023-09-02
eNovation Chemicals LLC
Y1043810-5g
1,3-Dihydro-1-methyl-2H-benzimidazol-2-one
1849-01-0 98%
5g
$130 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M182290-250mg
1-Methyl-2-benzimidazolinone
1849-01-0 96%
250mg
¥92.90 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M44110-5g
1-Methyl-1H-benzo[d]imidazol-2(3H)-one
1849-01-0 98%
5g
¥409.0 2024-07-19
Ambeed
A118845-5g
1-Methyl-1H-benzo[d]imidazol-2(3H)-one
1849-01-0 98%
5g
$58.0 2025-02-21
TRC
M555555-500mg
1-Methyl-2-benzimidazolinone
1849-01-0
500mg
$ 95.00 2022-06-03
Alichem
A019064300-1g
1-Methyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
1849-01-0 95%
1g
$1685.00 2023-09-02

1-Methyl-2-benzimidazolinone Production Method

1-Methyl-2-benzimidazolinone Related Literature

Additional information on 1-Methyl-2-benzimidazolinone

Recent Advances in the Study of 1-Methyl-2-benzimidazolinone (CAS: 1849-01-0) in Chemical Biology and Pharmaceutical Research

1-Methyl-2-benzimidazolinone (CAS: 1849-01-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its benzimidazole core structure, has been extensively studied for its potential as a building block in drug discovery, enzyme inhibition, and material science. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic development.

One of the key areas of research involving 1-Methyl-2-benzimidazolinone is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Methyl-2-benzimidazolinone exhibit potent inhibitory activity against specific kinase targets, with improved selectivity and reduced off-target effects compared to existing inhibitors. These findings suggest that this compound could serve as a scaffold for developing next-generation kinase inhibitors.

Another notable advancement is the use of 1-Methyl-2-benzimidazolinone in the synthesis of fluorescent probes for bioimaging. Researchers have exploited the compound's unique photophysical properties to develop probes that can selectively bind to biomolecules and provide real-time imaging of cellular processes. A recent study in ACS Chemical Biology reported the successful application of such probes in tracking protein-protein interactions in live cells, offering new insights into dynamic biological systems.

In addition to its biological applications, 1-Methyl-2-benzimidazolinone has also been explored in material science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and functional materials. For instance, a 2022 study in Advanced Materials showcased the compound's utility in creating metal-organic frameworks (MOFs) with high porosity and catalytic activity, which could have implications for industrial processes and environmental remediation.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-Methyl-2-benzimidazolinone-based compounds. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations.

In conclusion, 1-Methyl-2-benzimidazolinone (CAS: 1849-01-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to bioimaging and material science, underscore its importance in advancing scientific knowledge and technological innovation. Future studies will likely uncover even more opportunities for this versatile compound, solidifying its role in the field.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1849-01-0)1-Methyl-2-benzimidazolinone
A880753
Purity:99%
Quantity:25g
Price ($):260.0